molecular formula C17H19NO4 B10807423 [2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate

[2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate

Cat. No.: B10807423
M. Wt: 301.34 g/mol
InChI Key: UGGYAXDUUZCUCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate is a synthetic ester derivative featuring a 2,5-dimethylfuran-3-carboxylate core linked to a 2-oxoethylamino group substituted with a 2-phenylethyl moiety. Its molecular formula is C₁₇H₂₀N₂O₅, with a molecular weight of 356.35 g/mol (calculated based on structural analysis). The phenylethyl group enhances lipophilicity, which may influence bioavailability and receptor-binding properties compared to simpler alkyl analogs .

Properties

Molecular Formula

C17H19NO4

Molecular Weight

301.34 g/mol

IUPAC Name

[2-oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate

InChI

InChI=1S/C17H19NO4/c1-12-10-15(13(2)22-12)17(20)21-11-16(19)18-9-8-14-6-4-3-5-7-14/h3-7,10H,8-9,11H2,1-2H3,(H,18,19)

InChI Key

UGGYAXDUUZCUCS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(O1)C)C(=O)OCC(=O)NCCC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications in Analogous Esters

Key structural variations among analogs include:

  • Amino group substituents: Alkyl, aryl, or halogenated groups.
  • Aromatic ring systems : Furan, pyrrole, thiophene, or benzene derivatives.
Table 1: Structural and Physicochemical Comparison
Compound Name Substituent on Amino Group Aromatic Ring Molecular Formula Molecular Weight (g/mol) CAS Number (if available) Key Features
[Target Compound] 2-Phenylethyl 2,5-Dimethylfuran C₁₇H₂₀N₂O₅ 356.35 N/A High lipophilicity (logP ≈ 2.8*); potential for π-π interactions
[2-(2-Methylpropylamino)-2-oxoethyl] 2,5-dimethylfuran-3-carboxylate 2-Methylpropyl (isobutyl) 2,5-Dimethylfuran C₁₅H₂₂N₂O₅ 334.34 N/A Branched alkyl chain reduces steric hindrance; moderate logP (~2.1*)
[2-(2,6-Difluoroanilino)-2-oxoethyl] 2,5-dimethyl-1-phenylpyrrole-3-carboxylate 2,6-Difluoroanilino 2,5-Dimethyl-1-phenylpyrrole C₂₃H₂₁F₂N₃O₄ 465.43 474049-82-6 Fluorine atoms enhance electronegativity; possible improved binding affinity
[2-(Furan-2-ylmethylamino)-2-oxoethyl] 2,5-dimethyl-1-phenylpyrrole-3-carboxylate Furan-2-ylmethyl 2,5-Dimethyl-1-phenylpyrrole C₂₂H₂₁N₃O₅ 431.42 437726-10-8 Additional heterocycle (furan) may increase solubility in polar solvents

*Predicted using computational tools (e.g., XLogP3).

Key Research Findings

Fluorinated analogs (e.g., 2,6-difluoroanilino derivative) balance lipophilicity and polarity, making them candidates for CNS-targeting drugs .

Synthetic Accessibility: Esters with simple alkylamino groups (e.g., 2-methylpropyl) are synthesized in fewer steps compared to aryl-substituted analogs, as reported in ECHEMI entries . Halogenated or heteroaromatic analogs require specialized coupling reagents, increasing production costs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.